2,6-Piperidinedione, 4-(2-(2-hydroxy-3-(hydroxymethyl)-5-methylphenyl)-2-oxoethyl)-
Overview
Description
AH 135Y is a biochemical.
Scientific Research Applications
Synthesis and Biological Activities : This compound and its derivatives have been synthesized for exploring their biological activities. For instance, a study on demethylcycloheximides, closely related to 2,6-piperidinedione derivatives, examined their activities against fungi and plants, finding weak activity in some cases (Kondo, Oritani, & Yamashita, 1988).
Preparation and Reactivity Studies : The preparation and reactivity of 2,4piperidinedione derivatives have been investigated, highlighting their potential as synthetic intermediates in the preparation of compounds with pharmacological interest (Ibenmoussa et al., 1998).
Analgesic and Antifungal Activity : A study on 2,6-diaryl-3-methyl-4-piperidone derivatives, which are structurally similar, showed analgesic, local anaesthetic, and antifungal activities in certain compounds (Rameshkumar et al., 2003).
Molecular Structure Analysis : The molecular structure of closely related compounds like (+/-)-aminoglutethimide, which shares a similar piperidinedione group, has been analyzed to understand its conformation and potential interactions (Van Roey et al., 1991).
Anticancer Agent Synthesis : Piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids, which are related to piperidinediones, have been synthesized and evaluated as potential anticancer agents (Rehman et al., 2018).
Synthesis of Stereodefined Piperidines : Research on the synthesis of stereodefined piperidines from aziridines, which are used to create piperidinedione structures, has been conducted to explore their potential in developing constrained amino acids and other compounds (Vervisch et al., 2010).
properties
CAS RN |
145066-21-3 |
|---|---|
Product Name |
2,6-Piperidinedione, 4-(2-(2-hydroxy-3-(hydroxymethyl)-5-methylphenyl)-2-oxoethyl)- |
Molecular Formula |
C15H17NO5 |
Molecular Weight |
291.3 g/mol |
IUPAC Name |
4-[2-[2-hydroxy-3-(hydroxymethyl)-5-methylphenyl]-2-oxoethyl]piperidine-2,6-dione |
InChI |
InChI=1S/C15H17NO5/c1-8-2-10(7-17)15(21)11(3-8)12(18)4-9-5-13(19)16-14(20)6-9/h2-3,9,17,21H,4-7H2,1H3,(H,16,19,20) |
InChI Key |
LCUSCMFPERKRCU-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C(=C1)C(=O)CC2CC(=O)NC(=O)C2)O)CO |
Canonical SMILES |
CC1=CC(=C(C(=C1)C(=O)CC2CC(=O)NC(=O)C2)O)CO |
Appearance |
Solid powder |
Other CAS RN |
145066-21-3 |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
AH 135Y; AH-135Y; AH135Y |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![[2-[[8-Amino-4,6-dimethyl-7-oxo-1,9-bis[[7,11,14-trimethyl-2,5,9,12,15-pentaoxo-3,10-di(propan-2-yl)-8-oxa-1,4,11,14-tetrazabicyclo[14.3.0]nonadecan-6-yl]carbamoyl]phenoxazin-3-yl]amino]-2-oxoethyl] 2-amino-3-methylbutanoate](/img/structure/B1664362.png)
